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Compound of Interest

Compound Name: Squarylium dye III

Cat. No.: B3425565 Get Quote

Squarylium Dye III: A Technical Guide for
Researchers
CAS Number: 43134-09-4

This technical guide provides an in-depth overview of Squarylium dye III, a versatile near-

infrared (NIR) fluorescent probe. It is intended for researchers, scientists, and drug

development professionals interested in its chemical properties, synthesis, and applications in

advanced cellular imaging.

Core Chemical Information
Squarylium dye III, also known as bis(4-(dimethylamino)phenyl)squaraine, is a symmetrical

squaraine dye. Its core structure consists of a central, electron-deficient four-membered

cyclobutene ring derived from squaric acid, and two electron-donating N,N-dimethylaniline

groups. This donor-acceptor-donor (D-A-D) architecture is responsible for its distinct

photophysical properties.

Physicochemical Properties
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Property Value Reference

CAS Number 43134-09-4

Molecular Formula C₂₀H₂₀N₂O₂

Molecular Weight 320.39 g/mol

Appearance Crystalline solid

Solubility
Soluble in organic solvents like

dichloromethane and DMSO

Absorption Maximum (λmax)
~630-647 nm (in organic

solvents)

Emission Maximum (λem)
~650-670 nm (in organic

solvents)

Molar Extinction Coefficient (ε)
High, in the order of 10⁵

M⁻¹cm⁻¹

Fluorescence Quantum Yield

(ΦF)
~0.65 (in dichloromethane)

Synthesis and Characterization
The synthesis of Squarylium dye III is typically achieved through the condensation of squaric

acid with two equivalents of an electron-rich aromatic compound, in this case, N,N-

dimethylaniline.

Experimental Protocol: Synthesis of Squarylium Dye III
Materials:

Squaric acid

N,N-dimethylaniline

1-Butanol
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Toluene

Dean-Stark apparatus

Reflux condenser

Silica gel for column chromatography

Solvents for chromatography (e.g., dichloromethane, methanol)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, combine squaric acid (1 equivalent) and N,N-dimethylaniline (2 equivalents).

Solvent Addition: Add a mixture of 1-butanol and toluene (e.g., a 1:1 or 2:1 v/v ratio) to the

flask. The solvent mixture facilitates the azeotropic removal of water, which is a byproduct of

the condensation reaction.

Reflux: Heat the reaction mixture to reflux. The reaction progress can be monitored by

observing the formation of the intensely colored dye. The reaction is typically refluxed for

several hours until completion.

Workup: After the reaction is complete, allow the mixture to cool to room temperature. The

crude product may precipitate out of the solution. The solvent is removed under reduced

pressure.

Purification: The crude Squarylium dye III is purified by column chromatography on silica

gel. A gradient of solvents, such as dichloromethane and methanol, can be used to elute the

pure dye.

Characterization: The purified dye is characterized by standard analytical techniques:

NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

Mass Spectrometry (MS): To verify the molecular weight.

UV-Vis Spectroscopy: To determine the absorption maximum.
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Fluorometry: To measure the emission maximum and fluorescence quantum yield.

Application in Live-Cell Super-Resolution
Microscopy
A significant application of Squarylium dye III and its derivatives is in live-cell super-resolution

imaging, particularly in Single-Molecule Localization Microscopy (SMLM). This is enabled by

the dye's unique property of spontaneous fluorescence "blinking" under physiological

conditions.

Mechanism of Spontaneous Blinking
The electron-deficient central squaraine ring is susceptible to nucleophilic attack by intracellular

species such as glutathione (GSH) or hydroxide ions (OH⁻). This reversible nucleophilic

addition leads to a temporary, non-fluorescent state of the dye. The subsequent dissociation of

the nucleophile restores the dye's fluorescent state. This stochastic switching between the "on"

(fluorescent) and "off" (dark) states allows for the precise localization of individual molecules,

enabling the reconstruction of a super-resolved image.

To cite this document: BenchChem. [Squarylium dye III CAS number and chemical
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3425565#squarylium-dye-iii-cas-number-and-
chemical-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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